Cas no 2091355-27-8 (3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl-
• CAS No: 2091355-27-8
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 5267792
• Update Time: 2025-05-20

3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl-

• Inchi： 1S/C12H14BrN3/c1-6-4-9-10(7(2)11(6)13)12(15-3)8(14)5-16-9/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key： YKAOSELTIFSEBP-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(Br)=C(C)C=2)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl-

Recent Advances in the Study of 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- (CAS: 2091355-27-8)

The compound 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- (CAS: 2091355-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic quinoline derivative has shown promise in various pharmacological studies, particularly in the context of kinase inhibition and anticancer activity. Recent research has focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Studies have demonstrated that 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- exhibits selective inhibition against specific kinase targets, such as the epidermal growth factor receptor (EGFR) and cyclin-dependent kinases (CDKs). These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile and toxicity. Preliminary data indicate that it possesses favorable bioavailability and metabolic stability, which are essential for its further development as a drug candidate. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently being addressed through structure-activity relationship (SAR) studies and molecular modeling approaches.

The synthetic chemistry of 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale biological studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, which are critical for ensuring reproducibility and consistency in preclinical evaluations.

Looking ahead, the potential applications of 3,4-Quinolinediamine, 6-bromo-N4,5,7-trimethyl- extend beyond oncology. Emerging studies suggest its utility in neurodegenerative diseases and inflammatory conditions, where kinase modulation plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for new therapeutic options in the coming years.